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Compound of Interest

Compound Name: RG7800

Cat. No.: B610458

Disclaimer: No specific Safety Data Sheet (SDS) for RG7800 is publicly available. The
following guidance is based on best practices for handling potent, non-volatile, small molecule
compounds in a research laboratory setting. Researchers should always consult their
institution's safety office and perform a risk assessment before handling any new compound.

This document provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for the handling of RG7800, a small molecule
SMN2 splicing modifier used in spinal muscular atrophy research.[1][2] Adherence to these
guidelines is critical to ensure the safety of laboratory personnel and the integrity of the
research environment.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure during the handling of RG7800. The
following table summarizes the recommended PPE for various laboratory procedures involving
this compound.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b610458?utm_src=pdf-interest
https://www.benchchem.com/product/b610458?utm_src=pdf-body
https://www.benchchem.com/product/b610458?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30553700/
https://www.researchgate.net/publication/328624925_The_oral_splicing_modifier_RG7800_increases_full_length_survival_of_motor_neuron_2_mRNA_and_survival_of_motor_neuron_protein_Results_from_trials_in_healthy_adults_and_patients_with_spinal_muscular_atr
https://www.benchchem.com/product/b610458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Procedure

Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

- Nitrile Gloves (double-gloving recommended)-
Lab Coat- Safety Goggles or Face Shield- N95
Respirator (if not handled in a certified chemical

fume hood)

Solution Preparation and Handling

- Nitrile Gloves- Lab Coat- Safety Goggles

General Laboratory Use

- Nitrile Gloves- Lab Coat- Safety Glasses

Experimental Protocols: Handling and Storage

General Handling:

» Engineering Controls: Whenever possible, handle solid RG7800 in a certified chemical fume

hood or a powder containment hood to minimize inhalation exposure.

e Personal Hygiene: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or
smoke in areas where RG7800 is handled. Wash hands thoroughly after handling the

compound, even if gloves were worn.

Storage:

o Store RG7800 in a tightly sealed, clearly labeled container.

e Keep in a cool, dry, and well-ventilated area away from incompatible materials.

o Consult the supplier's product information sheet for specific storage temperature

recommendations.

Disposal Plan

All waste materials contaminated with RG7800 must be treated as hazardous chemical waste.

o Solid Waste: Collect all disposable materials that have come into contact with RG7800, such

as pipette tips, tubes, and gloves, in a dedicated, sealed, and clearly labeled hazardous
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waste container.

o Liquid Waste: Collect all solutions containing RG7800 in a sealed, clearly labeled, and
appropriate hazardous waste container. Do not pour RG7800 solutions down the drain.[3]

» Disposal: All RG7800 waste must be disposed of through your institution's environmental
health and safety (EHS) office in accordance with local, state, and federal regulations.[4][5]

Emergency Procedures: Spill and Exposure
Response

Immediate and appropriate action is crucial in the event of a spill or personal exposure.

Spill Response: In the case of a spill, follow the established laboratory spill cleanup
procedures. A general workflow for a minor spill is outlined below. For major spills, evacuate the
area and contact your institution's EHS office immediately.

Minor RG7800 Spill Response

Dispose of all contaminated Decontaminate the area
materials as hazardous waste and reusable equipment Wt EIE S e iy

Don appropriate PPE
(gloves, lab coat, goggles)

Contain the spill with
absorbent material

Clean the spill area

Alert others in the area

Click to download full resolution via product page

RG7800 Minor Spill Response Workflow

Personal Exposure:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.

« Inhalation: Move to fresh air immediately.
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« Ingestion: Do not induce vomiting. Rinse mouth with water.

In all cases of personal exposure, seek immediate medical attention and report the incident to
your supervisor and institution's EHS office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b610458?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/30553700/
https://pubmed.ncbi.nlm.nih.gov/30553700/
https://pubmed.ncbi.nlm.nih.gov/30553700/
https://www.researchgate.net/publication/328624925_The_oral_splicing_modifier_RG7800_increases_full_length_survival_of_motor_neuron_2_mRNA_and_survival_of_motor_neuron_protein_Results_from_trials_in_healthy_adults_and_patients_with_spinal_muscular_atr
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://ipo.rutgers.edu/rehs/biosafety-program/rmw/disposal/lab
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-508Ready.pdf
https://www.benchchem.com/product/b610458#personal-protective-equipment-for-handling-rg7800
https://www.benchchem.com/product/b610458#personal-protective-equipment-for-handling-rg7800
https://www.benchchem.com/product/b610458#personal-protective-equipment-for-handling-rg7800
https://www.benchchem.com/product/b610458#personal-protective-equipment-for-handling-rg7800
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610458?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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